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Compound of Interest

Compound Name: 2,4-Dichloro-5-cyanothiazole

Cat. No.: B1356297

An In-depth Technical Guide to 2,4-Dichloro-5-cyanothiazole

This technical guide provides a comprehensive overview of 2,4-dichloro-5-cyanothiazole, a
key intermediate in the synthesis of various agrochemical and pharmaceutical compounds. The
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Identity and Synonyms

The compound is most accurately identified by its IUPAC name and CAS number to avoid

ambiguity.
Identifier Value
IUPAC Name 2,4-dichloro-1,3-thiazole-5-carbonitrile[1]
Common Name 2,4-dichloro-5-cyanothiazole[2][3][4][5]
CAS Number 82554-18-5[3][4][5]

Physicochemical Properties

A summary of the key physicochemical properties of 2,4-dichloro-5-cyanothiazole is
presented below.
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Property Value Source
Molecular Formula CaCIl2N2S [1][5]
Molecular Weight 177.92 g/mol [5]
Appearance Colorless crystals [2][3]
Melting Point 34-35 °C [2][3]
Boiling Point 112 °C @ 20 mbar [2][3]

- Recrystallizable from
Solubility [21[3]
petroleum ether

Safety and Handling

2,4-Dichloro-5-cyanothiazole is a hazardous substance and should be handled with
appropriate personal protective equipment in a well-ventilated area.

Hazard Statement Precautionary Statement

Toxic if swallowed. Wash skin thoroughly after handling.

) S Do not eat, drink or smoke when using this
Causes serious eye irritation.
product.

Wear eye protection/face protection.

IF SWALLOWED: Immediately call a POISON
CENTER/doctor. Rinse mouth.

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If eye irritation persists: Get medical
advice/attention.

Store locked up.

Dispose of contents/container to an approved
waste disposal plant.
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Note: The safety information is based on the Safety Data Sheet for the related compound 2,4-
Dichlorothiazole-5-carboxaldehyde, as specific data for 2,4-dichloro-5-cyanothiazole was not
explicitly found in the search results. It is crucial to consult the specific SDS for CAS number
82554-18-5 before handling.

Synthesis and Experimental Protocol

2,4-Dichloro-5-cyanothiazole can be synthesized from 2,4-thiazolidinedione through a two-
step process. The overall synthetic workflow is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5

Tech Support


https://www.benchchem.com/product/b1356297?utm_src=pdf-body-img
https://www.benchchem.com/product/b1356297?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. PubChemlLite - 2,4-dichloro-5-cyanothiazole (C4CI2N2S) [pubchemlite.lcsb.uni.lu]

2. prepchem.com [prepchem.com]

3. US4555577A - 2,4-Dichloro-5-thiazolecarboxaldehyde and a process for its preparation -
Google Patents [patents.google.com]

4. 2,4-Dichloro-5-cyanothiazole | [frontierspecialtychemicals.com]

5. thoreauchem.com [thoreauchem.com]

To cite this document: BenchChem. [IUPAC name and synonyms for 2,4-dichloro-5-
cyanothiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356297#iupac-name-and-synonyms-for-2-4-
dichloro-5-cyanothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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